Cas no 98645-46-6 (3-Pyridinecarbonitrile, 2-bromo-1,4-dihydro-4-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 2-bromo-1,4-dihydro-4-oxo-
• CAS No: 98645-46-6
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 1991282
• PubChem ID: 2786693
• Update Time: 2025-04-21

3-Pyridinecarbonitrile, 2-bromo-1,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-bromo-1,4-dihydro-4-oxo-
• DTXSID10383033
• 2-Bromo-4-oxo-1,4-dihydropyridine-3-carbonitrile
• CS-0047472
• 635731-97-4
• 2-BROMO-4-HYDROXYPYRIDINE-3-CARBONITRILE
• 2-Bromo-3-cyano-4-hydroxypyridine
• PSCVYEBXCLQANK-UHFFFAOYSA-N
• 98645-46-6
• 2-BROMO-4-HYDROXYNICOTINONITRILE
• AKOS006274692
• AS-61064
• W13343
• 2-bromo-4-hydroxy-nicotinonitrile
• MFCD09038082
• SB53737
• SCHEMBL2950978
• DB-027852
• 2-bromo-4-oxo-1H-pyridine-3-carbonitrile

• Inchi： 1S/C6H3BrN2O/c7-6-4(3-8)5(10)1-2-9-6/h1-2H,(H,9,10)
• InChI Key： PSCVYEBXCLQANK-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C=CN1)=O

Computed Properties

• Exact Mass: 197.943
• Monoisotopic Mass: 197.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.9Ų